Cas no 2228550-63-6 (1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-N-methylcyclopropan-1-amine)

• Product Name: 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-N-methylcyclopropan-1-amine
• CAS No: 2228550-63-6
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 6276758
• PubChem ID: 165679792
• Update Time: 2025-05-19

1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-N-methylcyclopropan-1-amine
• EN300-1753409
• 2228550-63-6
• 1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C14H24N2/c1-10(2)9-16-11(3)8-13(12(16)4)14(15-5)6-7-14/h8,10,15H,6-7,9H2,1-5H3
• InChI Key： ZBESJPVQSKBVSU-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=C(C)N(CC(C)C)C=2C)CC1

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17Ų

Additional information on 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-N-methylcyclopropan-1-amine

1-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Yl-N-Methylcyclopropan-1-Amine (CAS No: 2228550-63-6)

The compound 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-N-methylcyclopropan-1-amine (CAS No: 2228550-63-6) is a complex organic molecule with a unique structure that combines elements of pyrrole and cyclopropane moieties. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

Structural Insights: The molecule features a pyrrole ring substituted with methyl groups at positions 2 and 5, as well as a 2-methylpropyl group attached to position 1 of the pyrrole ring. Additionally, the cyclopropane ring is connected to the pyrrole moiety through an amine linkage, with an N-methyl group further modifying the structure. This combination of functional groups creates a highly versatile molecule with potential for diverse interactions and reactivity.

Synthesis and Properties: Recent studies have focused on optimizing the synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions to achieve high yields and purity. The compound exhibits interesting physical properties, including moderate solubility in organic solvents and a melting point that makes it suitable for various industrial applications.

Applications in Pharmaceuticals: One of the most promising areas for 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-N-methylcyclopropan-1-amine is in drug development. Researchers have explored its potential as a lead compound for treating neurodegenerative diseases due to its ability to modulate specific receptor pathways. Preclinical studies have shown encouraging results, highlighting its potential as a therapeutic agent with minimal side effects.

Materials Science Innovations: Beyond pharmaceuticals, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in advanced polymers and composites. Recent breakthroughs in polymer chemistry have demonstrated how this compound can enhance the mechanical strength and thermal stability of polymer blends, opening new avenues for its use in aerospace and automotive industries.

Environmental Considerations: As interest in sustainable chemistry grows, researchers are examining the environmental impact of synthesizing 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-Yl-N-Methylcyclopropan-Amine. Studies suggest that adopting greener synthesis methods can significantly reduce the carbon footprint associated with its production, aligning with global efforts to promote eco-friendly chemical processes.

Future Prospects: The continued exploration of CAS No: 2228550-63-6 holds immense promise across multiple disciplines. Ongoing research is focused on expanding its applications in biotechnology and nanotechnology, where its unique structural features could play a pivotal role in developing innovative solutions to pressing global challenges.